2-Butenedioic acid, 2-(7-hexadecenyl)-3-methyl-, (Z,Z)-
2-Butenedioic acid, 2-(7-hexadecenyl)-3-methyl-, (Z,Z)-
Brand Name:
Vulcanchem
CAS No.:
148796-52-5
VCID:
VC0233300
InChI:
InChI=1S/C21H36O4/c1-4-6-8-10-11-12-14-16-19(15-13-9-7-5-2)25-20(22)17-18(3)21(23)24/h5,7,17,19H,4,6,8-16H2,1-3H3,(H,23,24)/b7-5+,18-17-
SMILES:
CCCCCCCCCC(CCCC=CC)OC(=O)C=C(C)C(=O)O
Molecular Formula:
C21H36O4
Molecular Weight:
352.5 g/mol
2-Butenedioic acid, 2-(7-hexadecenyl)-3-methyl-, (Z,Z)-
CAS No.: 148796-52-5
Main Products
VCID: VC0233300
Molecular Formula: C21H36O4
Molecular Weight: 352.5 g/mol
| CAS No. | 148796-52-5 |
|---|---|
| Product Name | 2-Butenedioic acid, 2-(7-hexadecenyl)-3-methyl-, (Z,Z)- |
| Molecular Formula | C21H36O4 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-4-[(E)-hexadec-2-en-7-yl]oxy-2-methyl-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C21H36O4/c1-4-6-8-10-11-12-14-16-19(15-13-9-7-5-2)25-20(22)17-18(3)21(23)24/h5,7,17,19H,4,6,8-16H2,1-3H3,(H,23,24)/b7-5+,18-17- |
| Standard InChIKey | SHOFERKZKPIVEA-KFFQXIENSA-N |
| Isomeric SMILES | CCCCCCCCCC(CCC/C=C/C)OC(=O)/C=C(/C)\C(=O)O |
| SMILES | CCCCCCCCCC(CCCC=CC)OC(=O)C=C(C)C(=O)O |
| Canonical SMILES | CCCCCCCCCC(CCCC=CC)OC(=O)C=C(C)C(=O)O |
| Synonyms | chaetomellic acid B |
| PubChem Compound | 6444276 |
| Last Modified | Nov 11 2021 |
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